1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[(4-methoxyphenyl)methylamino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H22N2O4/c1-3-26-17-10-6-15(7-11-17)22-19(23)12-18(20(22)24)21-13-14-4-8-16(25-2)9-5-14/h4-11,18,21H,3,12-13H2,1-2H3
• InChI Key: RQPGZVNJXLYENJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NCC3=CC=C(C=C3)OC
• Molecular Formula: C20H22N2O4
• Molecular Weight: 354.4 g/mol

Description

1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione is a synthetic compound that belongs to the class of pyrrolidinedione derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione is not fully understood. However, it is believed to exert its pharmacological effects by inhibiting the activity of certain enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects
1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, reduce inflammation, and exhibit neuroprotective effects. It has also been shown to modulate the activity of certain neurotransmitters and receptors in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione in lab experiments is its relatively low toxicity compared to other compounds with similar pharmacological properties. However, its low solubility in water can make it difficult to work with in certain experimental setups.

Future Directions

There are a number of potential future directions for research involving 1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione. These include further investigations into its potential use in the treatment of neurodegenerative diseases, as well as its potential applications in the field of synthetic biology. Additionally, more research is needed to fully understand its mechanism of action and to optimize its pharmacological properties for use in various experimental settings.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione involves the reaction of 4-ethoxyphenylhydrazine with 4-methoxybenzaldehyde in the presence of acetic anhydride and a catalytic amount of p-toluenesulfonic acid. The resulting product is then subjected to a cyclization reaction using maleic anhydride and triethylamine to yield the final compound.

Scientific Research Applications

1-(4-ethoxyphenyl)-3-[(4-methoxybenzyl)amino]-2,5-pyrrolidinedione has been extensively studied for its potential applications in scientific research. It has been shown to possess antimicrobial, antitumor, and anti-inflammatory properties. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.